2-(5-Nitrothiophen-2-yl)-1,3-diphenylimidazolidine

• IUPAC Name: 2-(5-nitrothiophen-2-yl)-1,3-diphenylimidazolidine
• InChI: InChI=1S/C19H17N3O2S/c23-22(24)18-12-11-17(25-18)19-20(15-7-3-1-4-8-15)13-14-21(19)16-9-5-2-6-10-16/h1-12,19H,13-14H2
• InChI Key: AXBOBMWNRVHLLD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(N1C2=CC=CC=C2)C3=CC=C(S3)[N+](=O)[O-])C4=CC=CC=C4
• Molecular Formula: C19H17N3O2S
• Molecular Weight: 351.4 g/mol

Description

Thiophene-based compounds have been the subject of extensive research due to their wide range of biological activities. Nitrothiophene, a component of the compound you’re interested in, is a class of organic compounds that contain a thiophene ring substituted with a nitro group. These compounds are known for their potential biological activities, including antimicrobial properties.

Molecular Structure Analysis

The molecular structure of thiophene-based compounds can be analyzed using various methods such as X-ray determination, Hartree-Fock (HF), and density functional theory (DFT) with a 6-311++G(d,p) basis set.

Chemical Reactions Analysis

The chemical reactions involving thiophene derivatives can vary widely depending on the specific compound and conditions. Some thiophene derivatives have shown antitumor activities by inducing the generation of reactive oxygen species (ROS) and apoptosis.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound like “2-(5-Nitrothiophen-2-yl)-1,3-diphenylimidazolidine” would depend on its specific structure. For example, a similar compound, “2-(5-nitrothiophen-2-yl)-1,3-thiazolidine-4-carboxylic acid”, has a molecular weight of 260.29 and is a solid at room temperature.

Scientific Research Applications

Here is a comprehensive analysis of the scientific research applications of “2-(5-Nitro-2-thienyl)-1,3-diphenylimidazolidine”:

Leishmanicidal Activity

This compound has been evaluated for its potential in treating Leishmania major promastigotes. .

Antitumor and Cytotoxic Activity

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Anti-protozoan Agents

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Analgesic and Anti-inflammatory Activities

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Mechanism of Action

Target of Action

Compounds with a similar thiazole ring have been found to exhibit diverse biological activities, acting as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

Thiazole derivatives, which share a similar structure, have been found to interact with various targets, leading to a range of biological effects .

Biochemical Pathways

Thiazole derivatives have been found to affect a variety of biochemical pathways, leading to their diverse biological activities .

Pharmacokinetics

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . These properties may influence the bioavailability of 2-(5-Nitro-2-thienyl)-1,3-diphenylimidazolidine.

Result of Action

Most of the compounds showed activity better than the reference drug sodium stibogluconate (Pentostam) .

Action Environment

The solubility of thiazole in various solvents suggests that the compound’s action may be influenced by the solvent environment .

Future Directions

The future research directions for thiophene derivatives could involve further exploration of their biological activities and potential applications in medicine. Given their wide range of biological activities, these compounds could be promising candidates for the development of new drugs.